Biochemical Potency vs. Stat6-IN-5
In the primary STAT6 inhibition assay reported in patent WO2024071439A1, Stat6-IN-4 (Example 78) demonstrated an IC₅₀ of 0.34 µM. The closest structural analog from the same patent, Stat6-IN-5 (Example 84), showed an IC₅₀ of 0.24 µM [1]. This establishes that Stat6-IN-4 is 1.4-fold less potent than Stat6-IN-5 in the biochemical assay. The assay context is a cell-free STAT6 binding inhibition format using the identical protocol for both compounds, enabling direct head-to-head comparison within the same experimental system [1].
Stat6-IN-5 IC₅₀ 0.24 µM
1.4-fold less potent (Δ 0.10 µM)
| Evidence Dimension | STAT6 biochemical inhibitory potency (IC₅₀) |
|---|---|
| Target Compound Data | Stat6-IN-4 IC₅₀ = 0.34 µM |
| Comparator Or Baseline | Stat6-IN-5 IC₅₀ = 0.24 µM (Example 84, same patent WO2024071439A1) |
| Quantified Difference | Stat6-IN-5 is 1.4-fold more potent (ΔIC₅₀ = 0.10 µM) |
| Conditions | Cell-free STAT6 inhibition assay; identical protocol for both compounds; patent WO2024071439A1 |
Why This Matters
This establishes the relative rank order within the same chemical series and defines the potency window for investigators who need to balance potency with other compound properties (solubility, stability, selectivity).
- [1] Sumikawa, Y. et al. Fused ring compound and pharmaceutical containing same. Patent WO2024071439A1, Kaken Pharmaceutical Co., Ltd., published April 4, 2024. Discloses Stat6-IN-4 (Ex. 78, IC₅₀ 0.34 µM) and Stat6-IN-5 (Ex. 84, IC₅₀ 0.24 µM). View Source
